Cas no 885276-77-7 (Ethyl 7-bromopyrazolo[1,5-a]pyridine-3-carboxylate)

• Product Name: Ethyl 7-bromopyrazolo[1,5-a]pyridine-3-carboxylate
• CAS No: 885276-77-7
• MF: C₁₀H₉BrN₂O₂
• MW: 269.094661474228
• MDL: MFCD06739183
• CID: 711380
• PubChem ID: 45480324
• Update Time: 2025-06-10

Ethyl 7-bromopyrazolo[1,5-a]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 7-bromopyrazolo[1,5-a]pyridine-3-carboxylate
• 7-Bromo-pyrazolo[1,5-a]pyridine-3-carboxylic acid ethyl ester
• Pyrazolo[1,5-a]pyridine-3-carboxylicacid, 7-bromo-, ethyl ester
• QC-8107
• AS-50504
• EN300-301035
• AKOS016846057
• P10404
• PB13041
• SY211953
• 885276-77-7
• Pyrazolo[1,5-a]pyridine-3-carboxylicacid,7-bromo-,ethyl ester
• DTXSID40670307
• ethyl7-bromopyrazolo[1,5-a]pyridine-3-carboxylate
• AMY30458
• A861961
• FT-0724449
• MFCD06739183
• CS-0054683
• DB-077685

• MDL： MFCD06739183
• Inchi： 1S/C10H9BrN2O2/c1-2-15-10(14)7-6-12-13-8(7)4-3-5-9(13)11/h3-6H,2H2,1H3
• InChI Key： KAPPNCLJJCCBCK-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C(C(=O)OCC)C=NN21

Computed Properties

• Exact Mass: 267.98500
• Monoisotopic Mass: 267.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• PSA: 43.60000
• LogP: 2.27350

Ethyl 7-bromopyrazolo[1,5-a]pyridine-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl 7-bromopyrazolo[1,5-a]pyridine-3-carboxylate

Ethyl 7-bromopyrazolo[1,5-a]pyridine-3-carboxylate (CAS No. 885276-77-7): A Key Intermediate in Modern Pharmaceutical Research

Ethyl 7-bromopyrazolo[1,5-a]pyridine-3-carboxylate, identified by its unique Chemical Abstracts Service Number (CAS No. 885276-77-7), is a highly versatile and significant intermediate in the realm of pharmaceutical chemistry. This compound belongs to the pyrazolo[1,5-a]pyridine scaffold, a heterocyclic system renowned for its broad spectrum of biological activities and pharmacological potential. The presence of both bromine and ester functional groups in its molecular structure enhances its utility as a building block for the synthesis of more complex molecules, making it invaluable in drug discovery and development.

The Ethyl 7-bromopyrazolo[1,5-a]pyridine-3-carboxylate scaffold has garnered considerable attention in recent years due to its ability to serve as a precursor for a variety of pharmacologically active agents. Its dual functionality allows for selective modifications at multiple sites, enabling chemists to tailor its properties for specific applications. The bromine atom, in particular, serves as a reactive handle for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex organic molecules.

Recent advancements in medicinal chemistry have highlighted the importance of pyrazolo[1,5-a]pyridine derivatives in the development of drugs targeting various diseases. For instance, studies have demonstrated that compounds derived from this scaffold exhibit promising activities against inflammatory disorders, cancer, and infectious diseases. The Ethyl 7-bromopyrazolo[1,5-a]pyridine-3-carboxylate intermediate has been utilized in several synthetic pathways to create novel molecules with enhanced efficacy and reduced side effects.

In the context of oncology research, the pyrazolo[1,5-a]pyridine motif has shown particular promise as a component of kinase inhibitors. These inhibitors are designed to disrupt signaling pathways that are aberrantly activated in cancer cells, thereby inhibiting tumor growth and proliferation. The Ethyl 7-bromopyrazolo[1,5-a]pyridine-3-carboxylate derivative has been incorporated into several lead compounds that have advanced into clinical trials, showcasing its potential as a pharmacophore in anticancer therapy.

The ester group in Ethyl 7-bromopyrazolo[1,5-a]pyridine-3-carboxylate provides an additional layer of reactivity that can be exploited for further functionalization. Esterases or other enzymes can cleave the ester bond, releasing a free carboxylic acid group or an alcohol group depending on the reaction conditions. This versatility makes it an attractive intermediate for the synthesis of prodrugs or for introducing specific functionalities into a molecule.

Moreover, the compound's stability under various reaction conditions makes it a preferred choice for multi-step syntheses. Its compatibility with both organic and aqueous environments allows for seamless integration into diverse synthetic protocols. This adaptability is particularly valuable in industrial settings where scalability and reproducibility are paramount.

Recent studies have also explored the use of Ethyl 7-bromopyrazolo[1,5-a]pyridine-3-carboxylate in the development of antiviral agents. The pyrazolo[1,5-a]pyridine core has been shown to interact with viral enzymes or receptors, inhibiting viral replication or entry into host cells. By leveraging the reactivity of the bromine and ester groups, researchers have been able to design molecules that disrupt critical viral life cycles.

The synthesis of Ethyl 7-bromopyrazolo[1,5-a]pyridine-3-carboxylate itself is an intriguing process that exemplifies modern synthetic methodologies. It typically involves multi-step reactions starting from readily available precursors such as pyrazole and pyridine derivatives. The bromination step is crucial and often employs reagents like N-bromosuccinimide (NBS) under controlled conditions to ensure high selectivity and yield.

In conclusion,Ethyl 7-bromopyrazolo[1,5-a]pyridine-3-carboxylate (CAS No. 885276-77-7) is a cornerstone intermediate in pharmaceutical research due to its structural versatility and functional reactivity. Its role in synthesizing bioactive molecules targeting various diseases underscores its importance in drug discovery efforts worldwide. As research continues to uncover new therapeutic applications for this scaffold,Ethyl 7-bromopyrazolo[1,5-a]pyridine-3-carboxylate is poised to remain at the forefront of medicinal chemistry innovation.